Cas no 124458-31-7 (5H,6H,7H,8H-pyrido4,3-dpyrimidin-2-amine)

• Product Name: 5H,6H,7H,8H-pyrido4,3-dpyrimidin-2-amine
• CAS No: 124458-31-7
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• MDL: MFCD08457552
• CID: 103741
• PubChem ID: 10955180
• Update Time: 2025-06-07

5H,6H,7H,8H-pyrido4,3-dpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidin-2-amine,5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydro-Pyrido[4,3-d]pyrimidin-2-amine
• 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-amine
• 5,6,7,8-Tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine
• 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-amine
• Pyrido[4,3-d]pyrimidin-2-amine, 5,6,7,8-tetrahydro- (9CI)
• 5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-2-ylamine
• 5H,6H,7H,8H-pyrido4,3-dpyrimidin-2-amine
• GODUBAMOGMWQAB-UHFFFAOYSA-N
• PYRIDO[4,3-D]PYRIMIDIN-2-AMINE, 5,6,7,8-TETRAHYDRO-
• FT-0682548
• 2-Amino-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
• AKOS009116304
• SCHEMBL2449506
• AB45334
• DTXSID80449690
• 124458-31-7
• CS-0084392
• ZEA45831
• DB-062248

• MDL： MFCD08457552
• Inchi： 1S/C7H10N4/c8-7-10-4-5-3-9-2-1-6(5)11-7/h4,9H,1-3H2,(H2,8,10,11)
• InChI Key： GODUBAMOGMWQAB-UHFFFAOYSA-N
• SMILES： N1CC2C=NC(N)=NC=2CC1

Computed Properties

• Exact Mass: 150.09100
• Monoisotopic Mass: 150.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.241
• Boiling Point: 399.702°C at 760 mmHg
• Flash Point: 195.533°C
• Refractive Index: 1.614
• PSA: 63.83000
• LogP: 0.61450

5H,6H,7H,8H-pyrido4,3-dpyrimidin-2-amine Security Information

• HazardClass：IRRITANT

Additional information on 5H,6H,7H,8H-pyrido4,3-dpyrimidin-2-amine

Recent Advances in the Study of 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-amine (CAS: 124458-31-7) and Its Applications in Chemical Biology and Medicine

The compound 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-amine (CAS: 124458-31-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by its fused pyridine and pyrimidine rings, has been identified as a promising candidate for the development of novel kinase inhibitors and other biologically active molecules. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in treating various diseases, including cancer and inflammatory disorders.

One of the key breakthroughs in the study of 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-amine is its role as a selective inhibitor of certain protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in disease states. Researchers have demonstrated that this compound exhibits high affinity and specificity for specific kinase targets, making it a valuable tool for both basic research and drug development. Structural-activity relationship (SAR) studies have further refined the compound's design, leading to derivatives with improved potency and selectivity.

In addition to its kinase inhibitory properties, 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-amine has shown promise in modulating other biological pathways. Recent preclinical studies have highlighted its potential as an anti-inflammatory agent, with demonstrated efficacy in reducing cytokine production and mitigating inflammatory responses in animal models. These findings suggest that the compound could be repurposed for the treatment of autoimmune diseases and chronic inflammatory conditions, expanding its therapeutic scope beyond oncology.

The synthesis and scale-up of 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-amine have also been areas of active research. Advances in synthetic methodologies have enabled more efficient and cost-effective production of the compound, facilitating its broader use in both academic and industrial settings. Notably, recent publications have described novel catalytic approaches and green chemistry techniques that minimize waste and improve yields, addressing some of the challenges associated with the compound's complex structure.

Looking ahead, the continued exploration of 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-amine and its derivatives holds great promise for the development of next-generation therapeutics. Ongoing clinical trials and translational research efforts are expected to further validate its efficacy and safety in human subjects, paving the way for its eventual approval and commercialization. As the field progresses, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential to fully unlock the potential of this versatile compound.